Cas no 5453-15-6 ( )

• Product Name: &nbsp
• CAS No: 5453-15-6
• MF: C₁₇H₃₂O₃
• MW: 284.43418598175
• CID: 941759
• PubChem ID: 227207
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)propyl decanoate
• 3-(tetrahydrofuran-2-yl)propyl decanoate
• AC1L5FBR
• AC1Q670M
• AG-J-89483
• AR-1E8037
• CTK5A1477
• decanoic acid-(3-tetrahydro[2]furyl-propyl ester)
• Decansaeure-(3-tetrahydro[2]furyl-propylester)
• NSC18551
• NSC-18551
• DTXSID40280768
• 5453-15-6
•  

• Inchi： 1S/C17H32O3/c1-2-3-4-5-6-7-8-13-17(18)20-15-10-12-16-11-9-14-19-16/h16H,2-15H2,1H3
• InChI Key： MCIBZJFAXPOJHU-UHFFFAOYSA-N
• SMILES： O1CCCC1CCCOC(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 284.23526
• Monoisotopic Mass: 284.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 363.9°C at 760 mmHg
• Flash Point: 141.7°C
• Refractive Index: 1.455
• PSA: 35.53
• LogP: 4.62950